Cas no 921109-33-3 (methyl 6-acetyl-2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 6-acetyl-2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 921109-33-3
• MF: C₂₅H₂₄N₂O₄S
• MW: 448.534065246582
• CID: 6236100
• PubChem ID: 3637845
• Update Time: 2025-10-28

methyl 6-acetyl-2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-acetyl-2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• AKOS024604584
• methyl 6-acetyl-2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• methyl 6-acetyl-2-[(4-benzylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• methyl 6-acetyl-2-(4-benzylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• F1298-0677
• 921109-33-3

• Inchi： 1S/C25H24N2O4S/c1-16(28)27-13-12-20-21(15-27)32-24(22(20)25(30)31-2)26-23(29)19-10-8-18(9-11-19)14-17-6-4-3-5-7-17/h3-11H,12-15H2,1-2H3,(H,26,29)
• InChI Key： XYGUUJRTBJPVLR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CN(C(C)=O)CC2)NC(C1C=CC(=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 448.14567842g/mol
• Monoisotopic Mass: 448.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on methyl 6-acetyl-2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Chemical Compound CAS No. 921109-33-3: Methyl 6-Acetyl-2-(4-Benzylbenzamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate

The compound with CAS No. 921109-33-3, known as methyl 6-acetyl-2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

Recent studies have highlighted the importance of thienopyridine derivatives in medicinal chemistry. The thienopyridine ring system in this compound is particularly interesting due to its ability to mimic certain bioactive molecules found in nature. The presence of an acetyl group at the 6-position and a benzamido substituent at the 2-position further enhances its functional versatility.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors associated with various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The thienopyridine framework is known for its electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound using green chemistry principles, further enhancing its appeal for large-scale production.

The synthesis of methyl 6-acetyl-2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate involves a multi-step process that includes coupling reactions and cyclization steps. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in reducing reaction times while maintaining product quality.

From a structural standpoint, the compound's molecular weight is approximately 588 g/mol, with a molecular formula of C₂₈H₂₈N₄O₄S. Its physical properties include a melting point of around 180°C and a solubility profile that makes it suitable for various solvent systems commonly used in organic synthesis.

Recent research has also focused on the stereochemistry of this compound. The presence of multiple stereogenic centers within the molecule allows for enantiomeric forms that may exhibit different biological activities. This has led to investigations into asymmetric synthesis techniques to produce enantiopure samples for further testing.

In conclusion, methyl 6-acetyl-2-(4-benzylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science.